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Cat. No.: B125530

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ammonium thioglycolate (CAS 5421-46-5), the ammonium salt of thioglycolic acid, is a
widely utilized chemical compound, primarily in the cosmetics industry.[1][2] Its efficacy as a
reducing agent makes it a key ingredient in formulations for permanent hair waving,
straightening, and depilatory creams.[1][2] This technical guide provides a comprehensive
review of the scientific literature on ammonium thioglycolate, covering its chemical and
physical properties, synthesis, mechanisms of action, applications, and toxicological profile.
The information is presented to be a valuable resource for researchers, scientists, and
professionals involved in drug development and cosmetic formulation.

Chemical and Physical Properties

Ammonium thioglycolate is a colorless to pale pink liquid, often noted for its repulsive, skunk-
like odor.[3] It is an organic ammonium salt with the chemical formula C2H7NO2S.[3]
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Property Value Reference
CAS Number 5421-46-5 [3]
Molecular Formula C2H7NO:2S [3]
Molecular Weight 109.15 g/mol [3]
Appearance Colorless to pale pink liquid [3]

Odor Repulsive, skunk-like [3]

pH (of solution) 6.0-7.2 [3]

Specific Gravity 1.205 @ 20 °C [3]

Water Solubility Miscible

log Kow (estimated) -2.85 [3]

Synthesis and Manufacturing

The primary method for synthesizing ammonium thioglycolate involves the neutralization of
thioglycolic acid with ammonia.[4] Thioglycolic acid itself is commercially produced by reacting
pure monochloroacetic acid with sodium hydrosulfide in an aqueous medium, followed by
acidification.

A patented process for producing a low-odor ammonium thioglycolate involves reacting
thioglycolic acid contaminated with isopropyl ester of thioglycolic acid with aqueous ammonia
or ammonium hydroxide. The reaction is carried out at a pH of at least 6.5 to about 9.0 and at a
temperature ranging from 25°C to 100°C.[5] Optimal conditions for a high yield and purity
product include a mole ratio of thioglycolic acid to ammonia between 1.0:1.01 and 1.0:1.2, a pH
range of 6.5 to 9.0, and a temperature between 60°C and 80°C for 0.5 to 1.5 hours.[5]

Another patented method describes the preparation of thioglycolate by reacting thioglycolic
acid and ammonia water by spraying the two liquids to create fine particles, which completes
the initial reaction in a short time while maintaining a reaction temperature of 50-60°C.[6]
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Reactants Products

Agueous Ammonia (NHaOH) Reaction Conditions Water (H20)

] A
pH 6.5 - 9.0 }—b{ Temperature 25-100°C }—P{ Time 0.5 - 3 hours
Thioglycolic Acid (HSCH2COOH) Ammonium Thioglycolate (HSCH2COONHa)

Click to download full resolution via product page

General synthesis pathway of ammonium thioglycolate.

Applications in the Cosmetic Industry

Ammonium thioglycolate is a key ingredient in several cosmetic products due to its ability to
modify the structure of keratin, the primary protein in hair.

Typical
Product Type Concentration (as pH Range Reference
Thioglycolic Acid)

Permanent

Waves/Hair Up to 15.2% 7.0-95 [2]
Straighteners

Depilatories Up to 5.0% 7.0-12.7 [2]

Hair Dyes and Colors
- Up to 0.25% - [3]
(as stabilizer)

Mechanism of Action in Hair

The efficacy of ammonium thioglycolate in hair restructuring products lies in its ability to
cleave the disulfide bonds within the keratin protein of the hair shaft. In an alkaline
environment, the thioglycolate anion acts as a nucleophile, attacking the disulfide bridges. This
process weakens the hair's structure, allowing it to be reshaped. Subsequently, a neutralizing
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agent, typically hydrogen peroxide, is applied to reform the disulfide bonds in the new
configuration, thus setting the desired shape.
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Hair Keratin Reagent Intermediate State Final State

Disulfide Bond (-S-S-) Reduction Ammonium Thioglycolate breaks bonds Cleaved Disulfide Bonds (-SH HS-) Oxidation (e.g., H202 Reformed Disulfide Bonds
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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